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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676 Get Quote

An In-Depth Technical Guide to 3-Ethyl-4-
methylhexane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the branched alkane 3-Ethyl-
4-methylhexane, including its chemical structure, nomenclature, physicochemical properties,

and representative synthetic approaches.

IUPAC Name and Structural Formula
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
Ethyl-4-methylhexane.[1][2] This name is derived following systematic nomenclature rules:

Parent Chain: The longest continuous chain of carbon atoms is six, designating "hexane" as

the parent alkane.[3]

Substituents: An ethyl group (-CH2CH3) is located on the third carbon, and a methyl group (-

CH3) is on the fourth carbon.[3]

Numbering: The carbon chain is numbered to assign the lowest possible locants to the

substituents. Numbering from either direction results in the locant set (3,4). In such cases,

the substituent that comes first alphabetically (Ethyl) is given the lower number.[4]
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The chemical structure and formulas are as follows:

Molecular Formula: C9H20[2][5]

Structural Formula:

SMILES: CCC(C)C(CC)CC[1][5]

InChIKey: OKCRKWVABWILDR-UHFFFAOYSA-N[1][2][5]

The logical relationship between the IUPAC name components and the final structure is

illustrated in the diagram below.

Logical Construction of 3-Ethyl-4-methylhexane

Nomenclature Components

Hexane
(6-Carbon Parent Chain)

IUPAC Name:
3-Ethyl-4-methylhexane

3-Ethyl Group
(-CH2CH3 at C3)

4-Methyl Group
(-CH3 at C4)

Final Structure:
C9H20

Click to download full resolution via product page

Diagram illustrating the derivation of the 3-Ethyl-4-methylhexane structure from its IUPAC
name.
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Physicochemical Data
The known physical and chemical properties of 3-Ethyl-4-methylhexane are summarized in

the table below. This data is critical for applications in chemical synthesis, purification, and

materials science.

Property Value Reference

Identifier

CAS Number 3074-77-9 [2]

PubChem CID 18314 [1]

Molecular Properties

Molecular Weight 128.25 g/mol [1]

Exact Mass 128.15700 Da

Physical Properties

Boiling Point 140.1 °C at 760 mmHg

Melting Point -112.99 °C (Predicted) [6]

Density 0.721 g/cm³

Flash Point 59.3 °C

Index of Refraction 1.405

Partition Coefficient

LogP (XLogP3) 4.5 [1]

Spectroscopic Data

GC-MS
Data available in NIST

database
[1][2]

IR Spectra Data available [1][2]

Experimental Protocols: Synthesis
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Specific, detailed experimental protocols for the synthesis of 3-Ethyl-4-methylhexane are not

commonly published, as it is not a compound of major industrial or pharmaceutical significance.

However, its structure is accessible through established organometallic coupling reactions used

for the general synthesis of branched alkanes.

A representative synthetic strategy would involve a Grignard reaction, a robust method for

forming carbon-carbon bonds.

General Methodology: Grignard Synthesis

Grignard Reagent Formation: A secondary alkyl halide, such as 2-bromobutane, is reacted

with magnesium metal in an anhydrous ether solvent (e.g., diethyl ether or THF) to form the

Grignard reagent, sec-butylmagnesium bromide.

CH3CH(Br)CH2CH3 + Mg -> CH3CH(MgBr)CH2CH3

Nucleophilic Addition: The Grignard reagent is then reacted with a suitable ketone, such as

3-pentanone. The sec-butyl group acts as a nucleophile, attacking the electrophilic carbonyl

carbon. This is followed by an acidic workup to protonate the resulting alkoxide.

Step 1: CH3CH2C(=O)CH2CH3 + CH3CH(MgBr)CH2CH3 ->

(CH3CH2)2C(OMgBr)CH(CH3)CH2CH3

Step 2: (CH3CH2)2C(OMgBr)CH(CH3)CH2CH3 + H3O+ ->

(CH3CH2)2C(OH)CH(CH3)CH2CH3 + H2O + Mg(Br)(OH)

This yields the tertiary alcohol, 3-ethyl-4-methylhexan-3-ol.

Deoxygenation: The final step is the removal of the hydroxyl group to yield the target alkane.

This can be achieved through a two-step process:

a. Conversion to a Halide: The alcohol is converted to an alkyl halide (e.g., a bromide)

using an agent like PBr3 or HBr.

b. Reductive Dehalogenation: The resulting alkyl halide is reduced to the alkane using a

reducing agent such as lithium aluminum hydride (LiAlH4) or through catalytic

hydrogenation.
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Alternative methods for synthesizing branched alkanes include the Corey-House synthesis,

which involves the coupling of an alkyl halide with a lithium dialkylcuprate, offering a different

route to construct the desired carbon skeleton.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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